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Compound of Interest

Compound Name: Titanium oxalate

Cat. No.: B082650

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the chemical structure, synthesis, and characterization
of titanium (V) oxalate. Far from being a simple salt, titanium (IV) oxalate is a complex
coordination polymer. This document provides a detailed overview of a well-characterized form,
[Ti203(H20)2(C204)]-H20, and its role as a precursor in the synthesis of advanced materials.

Chemical Structure and Properties

While often represented by the simple formula Ti(C20a4)2, titanium (V) oxalate typically exists
as a more complex, hydrated coordination polymer. A key crystalline form, identified as
[Ti203(H20)2(C204)]-H20, has been synthesized and structurally characterized. In this
structure, the titanium atoms are in a distorted octahedral coordination environment. The
structure is composed of inorganic corrugated layers of corner-sharing TiOe octahedra, forming
infinite —Ti—O—Ti— linkages. These layers are interconnected by the oxalate anions.[1]

Crystallographic Data

The crystallographic data for [Ti2O3(H20)2(C204)]-H20, as determined by ab initio analysis of
powder X-ray diffraction data, is summarized in the table below.[1]
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Property Value

Chemical Formula [Ti203(H20)2(C204)]-H20
Crystal System Orthorhombic

Space Group Cmca

a 15.494(2) A

b 10.491(1) A

C 9.700(1) A

z 8

hvsical and Chemical :

Property Value Reference

Molecular Weight 223.90 g/mol PubChem CID: 9815934
Appearance White solid General knowledge
Solubility Highly insoluble in water General knowledge

Experimental Protocols
Synthesis of [Ti203(H20)2(C204)]-H20

A common method for the synthesis of titanium (IV) oxalate involves the reaction of a titanium
precursor with oxalic acid. While the full detailed procedure from the primary literature by
Boudaren et al. is not readily available, a general approach can be outlined based on related
preparations:

e Preparation of Titanium Precursor Solution: A solution of a titanium (IV) salt, such as titanium
tetrachloride (TiCla), is prepared in an agueous medium.

» Reaction with Oxalic Acid: A stoichiometric amount of oxalic acid is added to the titanium
precursor solution with constant stirring. The molar ratio of titanium to oxalic acid is a critical
parameter in determining the final product. For instance, a preparation of a titanium oxalate
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solution involved stirring 0.15 mole of oxalic acid into 100 ml of an aqueous titanium chloride
solution containing approximately 0.1 gram atom of titanium.[2]

o Precipitation: The pH of the solution is carefully adjusted to induce the precipitation of the
titanium (IV) oxalate complex. In one described synthesis, the titanium oxalate solution was
added to a larger volume of water simultaneously with a 50% ammonium hydroxide solution
to maintain a pH of 9.0, leading to precipitation.[2]

« |solation and Purification: The resulting precipitate is isolated by filtration, washed with
distilled water to remove any soluble impurities, and then dried under appropriate conditions.

Characterization Methods

XRD is a fundamental technique for confirming the crystal structure of the synthesized titanium
(IV) oxalate.

o Sample Preparation: The dried polycrystalline powder is gently ground to ensure a random
orientation of the crystallites. The powder is then mounted on a sample holder.

 Instrumentation: A powder diffractometer with a monochromatic X-ray source (e.g., Cu Ka) is
used.

o Data Collection: The diffraction pattern is typically collected over a 26 range of 10-80° with a
step size and counting time optimized to obtain good signal-to-noise ratio.

o Data Analysis: The experimental diffraction pattern is compared with reference patterns from
crystallographic databases (e.g., ICDD) for phase identification. For detailed structural
analysis, Rietveld refinement can be performed to refine the lattice parameters and atomic
positions.

TGA is employed to study the thermal decomposition of titanium (IV) oxalate, which is crucial
for its application as a precursor for metal oxides.

o Sample Preparation: A small, accurately weighed amount of the sample (typically 5-10 mg) is
placed in an inert crucible (e.g., alumina or platinum).

e Instrumentation: A thermogravimetric analyzer is used.
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o Experimental Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air). The mass of the sample is continuously
monitored as a function of temperature.

o Data Analysis: The resulting TGA curve shows mass loss steps corresponding to dehydration
and decomposition of the oxalate ligand. The temperatures at which these events occur and
the percentage of mass loss provide information about the thermal stability and composition
of the compound. For potassium titanium oxalate, thermal decomposition in a nitrogen
atmosphere proceeds through five main stages, ultimately forming potassium titanate.[3] The
dehydration of potassium titanyl oxalate begins at 70°C and is complete by 200°C.[4]

Applications as a Precursor

Titanium (IV) oxalate is a significant precursor in the synthesis of various functional materials,
most notably titanium dioxide (TiOz) nanoparticles and lead zirconate titanate (PZT) ceramics.

Synthesis of TiO2 Nanoparticles

The thermal decomposition of titanium (IV) oxalate is a common route to produce TiOz
nanoparticles with controlled crystal phases (anatase, rutile, or brookite).

Heat
Titanium (IV) Oxalate e.g., 450-600 °C Calcination TiOz Nanoparticles
[Ti203(H20)2(C204)]-H20 (Anatase, Rutile, Brookite)

Click to download full resolution via product page

Synthesis of TiO2 Nanopatrticles from Titanium (1) Oxalate.

Synthesis of PZT Ceramics

Titanium (IV) oxalate can be used as the titanium source in the sol-gel or co-precipitation
synthesis of PZT, a piezoelectric ceramic.
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Precursor Solution

Titanium (V) Oxalate Lead Source Zirconium Source
(e.9., Lead Acetate) (e.g., Zirconium Propoxide)
: |

Mixing and Sol-Gel Formation

Calcination

PZT Ceramic
(Pb(Zr,Ti)O3)

Click to download full resolution via product page
Sol-Gel Synthesis of PZT Ceramics using Titanium (V) Oxalate.

Structural Representation

The fundamental building block of the [Ti2O3(H20)2(C20a4)]-H20 structure involves octahedrally
coordinated titanium atoms.

Simplified representation of the octahedral coordination of Titanium (1V).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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